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Compound of Interest

Compound Name: Methyl 2-iodoisonicotinate

Cat. No.: B144240

For Researchers, Scientists, and Drug Development Professionals
Introduction

Methyl 2-iodoisonicotinate is a halogenated pyridine derivative of significant interest in
medicinal chemistry and drug discovery. Its structural motif, featuring an iodine atom at the 2-
position of the pyridine ring and a methyl ester at the 4-position, makes it a versatile building
block for the synthesis of a wide range of more complex molecules. The presence of the iodo-
substituent provides a reactive handle for various cross-coupling reactions, enabling the
introduction of diverse functional groups and the construction of novel molecular scaffolds. This
technical guide provides a comprehensive overview of the known physicochemical properties
of Methyl 2-iodoisonicotinate, along with insights into its synthesis and potential applications.

Core Physicochemical Properties

While extensive experimental data for Methyl 2-iodoisonicotinate is not readily available in
publicly accessible literature, key identifiers and some physical characteristics have been
established. This information is crucial for its handling, characterization, and application in a
research and development setting.
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Property Value Reference

Chemical Name Methyl 2-iodoisonicotinate

2-lodo-isonicotinic acid methyl

Synonyms ester
CAS Number 134579-47-8 [1]
Molecular Formula C7HsINO:2 [1]
Molecular Weight 263.03 g/mol [1]
Physical Form Solid

N Keep in dark place, inert
Storage Conditions [2]
atmosphere, 2-8°C

Note: Quantitative data for properties such as melting point, boiling point, solubility, pKa, and
logP are not yet publicly documented. Experimental determination of these parameters is
recommended for any application requiring precise knowledge of these values.

Synthesis and Reactivity

The synthesis of Methyl 2-iodoisonicotinate typically involves the esterification of 2-
iodoisonicotinic acid. While a detailed, peer-reviewed protocol specifically for the methylation of
2-iodoisonicotinic acid is not readily available, a general understanding can be derived from
standard esterification procedures for related isonicotinic acid derivatives.

A plausible synthetic pathway is the Fischer esterification of 2-iodoisonicotinic acid with
methanol in the presence of a strong acid catalyst, such as sulfuric acid.
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Plausible Synthesis of Methyl 2-iodoisonicotinate

[Z-Iodoisonicotinic Acid)— [Methanol (CH30HD

Esterification

Water (H20)

Click to download full resolution via product page
Caption: Plausible Fischer esterification route for the synthesis of Methyl 2-iodoisonicotinate.

The reactivity of Methyl 2-iodoisonicotinate is largely dictated by the carbon-iodine bond,
which is susceptible to a variety of palladium-catalyzed cross-coupling reactions, such as
Suzuki, Heck, and Sonogashira couplings. This reactivity allows for the facile introduction of
aryl, vinyl, and alkynyl groups at the 2-position of the pyridine ring, making it a valuable
intermediate in the synthesis of complex heterocyclic compounds.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Methyl 2-iodoisonicotinate
are not extensively published. However, based on general laboratory procedures for similar
compounds, the following workflows can be proposed.

General Synthetic Workflow

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b144240?utm_src=pdf-body-img
https://www.benchchem.com/product/b144240?utm_src=pdf-body
https://www.benchchem.com/product/b144240?utm_src=pdf-body
https://www.benchchem.com/product/b144240?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

General Synthetic and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Methyl 2-iodoisonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144240#physicochemical-properties-of-methyl-2-
iodoisonicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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